Cas no 1261749-57-8 (4-Amino-2-(2,3-difluorophenyl)pyridine)

• Product Name: 4-Amino-2-(2,3-difluorophenyl)pyridine
• CAS No: 1261749-57-8
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• CID: 4929359
• Update Time: 2025-10-31

4-Amino-2-(2,3-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(2,3-difluorophenyl)pyridine

• Inchi： 1S/C11H8F2N2/c12-9-3-1-2-8(11(9)13)10-6-7(14)4-5-15-10/h1-6H,(H2,14,15)
• InChI Key： LSWZPLZMRPFFSY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=C(C=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(2,3-difluorophenyl)pyridine

Comprehensive Overview of 4-Amino-2-(2,3-difluorophenyl)pyridine (CAS No. 1261749-57-8): Properties, Applications, and Research Insights

4-Amino-2-(2,3-difluorophenyl)pyridine (CAS No. 1261749-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyridine derivatives family, characterized by a 2,3-difluorophenyl substitution and an amino group at the 4-position of the pyridine ring. This molecular architecture makes it a promising candidate for drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders.

Recent studies highlight the growing demand for fluorinated pyridine compounds like 4-Amino-2-(2,3-difluorophenyl)pyridine, driven by their enhanced bioavailability and metabolic stability. Researchers are actively exploring its potential in cancer therapeutics, where fluorinated analogs show improved binding affinity to protein targets. The compound’s CAS No. 1261749-57-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science applications.

One of the key advantages of 4-Amino-2-(2,3-difluorophenyl)pyridine lies in its synergistic effects with other heterocyclic compounds. For instance, its electron-withdrawing fluorine atoms contribute to improved lipophilicity, a critical factor in drug design. This property aligns with current trends in precision medicine, where researchers prioritize compounds with optimized ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

In agrochemical applications, 4-Amino-2-(2,3-difluorophenyl)pyridine is investigated for its role in developing next-generation pesticides. The difluorophenyl moiety enhances the compound’s interaction with enzyme targets in pests, offering a sustainable alternative to conventional chemicals. This aligns with global initiatives to reduce environmental toxicity while maintaining efficacy.

The synthesis of CAS No. 1261749-57-8 typically involves multistep organic reactions, including cross-coupling and amination processes. Advanced techniques like microwave-assisted synthesis are being adopted to improve yield and purity, addressing industrial scalability challenges. Such innovations are frequently discussed in patent literature, underscoring the compound’s commercial potential.

From a regulatory perspective, 4-Amino-2-(2,3-difluorophenyl)pyridine is not classified as a hazardous substance, making it safer to handle in laboratory settings. However, researchers must adhere to Good Laboratory Practices (GLP) to ensure reproducibility. The compound’s spectroscopic data (NMR, HPLC) is well-documented, facilitating its identification and quality control.

Emerging trends in AI-driven drug discovery have further amplified interest in pyridine-based scaffolds. Computational models predict that derivatives of CAS No. 1261749-57-8 could exhibit multi-target activity, a hot topic in polypharmacology. This aligns with searches for "fluorinated drug candidates 2024" and "pyridine analogs in CNS drugs," reflecting user curiosity about cutting-edge research.

In conclusion, 4-Amino-2-(2,3-difluorophenyl)pyridine (CAS No. 1261749-57-8) represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its structural tunability and bioactive properties. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.